Cas no 2580228-94-8 (6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid)

6-{(Benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyridine core. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a methoxy substituent enhances its utility in selective derivatization and peptide coupling reactions. The carboxylic acid moiety allows for further modifications, making it a useful building block in medicinal chemistry and drug development. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its broad applicability. This compound is particularly advantageous in the synthesis of complex heterocycles and bioactive molecules, where precise functional group manipulation is required.
6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid structure
2580228-94-8 structure
Product Name:6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid
CAS No:2580228-94-8
MF:C15H14N2O5
MW:302.282063961029
CID:5661933
PubChem ID:165894202
Update Time:2025-10-22

6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-{[(benzyloxy)carbonyl]amino}-5-methoxypyridine-2-carboxylic acid
    • 2580228-94-8
    • EN300-27730921
    • 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid
    • Inchi: 1S/C15H14N2O5/c1-21-12-8-7-11(14(18)19)16-13(12)17-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,19)(H,16,17,20)
    • InChI Key: KDBFZOPBCBOIGD-UHFFFAOYSA-N
    • SMILES: O(C(NC1C(=CC=C(C(=O)O)N=1)OC)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.09027155g/mol
  • Monoisotopic Mass: 302.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 97.8Ų

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Additional information on 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid

Comprehensive Overview of 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid (CAS No. 2580228-94-8)

6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid (CAS No. 2580228-94-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the pyridine carboxylic acid derivatives, a class of chemicals known for their versatile applications in drug development and material science. The presence of both carboxyl and benzyloxycarbonylamino functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the design of protease inhibitors and enzyme modulators.

In recent years, the demand for pyridine-based compounds has surged due to their role in developing novel therapeutics for diseases such as cancer, inflammation, and metabolic disorders. Researchers are particularly interested in 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid due to its potential as a building block for small-molecule drugs. Its structural features allow for selective modifications, enabling the creation of targeted therapies with enhanced efficacy and reduced side effects. This aligns with the growing trend in precision medicine, where customized treatments are tailored to individual patient needs.

The synthesis of 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid involves multi-step organic reactions, including protection-deprotection strategies and carboxylation. These processes are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with stringent regulatory standards. The compound’s CAS No. 2580228-94-8 serves as a unique identifier, facilitating its traceability in global chemical databases.

From an industrial perspective, 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid is gaining attention as a high-value intermediate in the production of biologically active molecules. Its compatibility with green chemistry principles is another area of interest, as manufacturers seek sustainable alternatives to traditional synthetic methods. This resonates with the broader push toward environmentally friendly practices in the chemical industry, a topic frequently searched by professionals and academics alike.

In conclusion, 6-{(benzyloxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid (CAS No. 2580228-94-8) represents a critical component in modern chemical research. Its applications span drug discovery, material science, and sustainable chemistry, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and green synthesis methodologies.

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